Cas no 2034529-71-8 (N-(2-{4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide)

• Product Name: N-(2-{4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide
• CAS No: 2034529-71-8
• MF: C₁₈H₁₉N₃O₂S₂
• MW: 373.492361307144
• CID: 5552471
• Update Time: 2025-11-01

N-(2-{4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(4-oxothieno[3,2-d]pyrimidin-3-yl)ethyl]-1-thiophen-2-ylcyclopentane-1-carboxamide
• N-(2-{4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide

• Inchi： 1S/C18H19N3O2S2/c22-16-15-13(5-11-25-15)20-12-21(16)9-8-19-17(23)18(6-1-2-7-18)14-4-3-10-24-14/h3-5,10-12H,1-2,6-9H2,(H,19,23)
• InChI Key： GKJBHTSSQBARES-UHFFFAOYSA-N
• SMILES： C1(C2SC=CC=2)(C(NCCN2C=NC3C=CSC=3C2=O)=O)CCCC1

Additional information on N-(2-{4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide

N-(2-{4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide: A Comprehensive Overview

N-(2-{4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide (CAS No. 2034529-71-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, holds promise for various therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological properties, and potential therapeutic uses of this compound.

Chemical Structure and Synthesis

The chemical structure of N-(2-{4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide is composed of a thienopyrimidine core linked to a cyclopentane carboxamide moiety. The thienopyrimidine scaffold is known for its diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The cyclopentane carboxamide group adds structural complexity and potentially enhances the compound's pharmacological profile.

The synthesis of this compound typically involves a multi-step process. One common approach is to start with the preparation of the thienopyrimidine core through a series of condensation reactions. The resulting intermediate is then coupled with an appropriate amine derivative to form the final product. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for the preparation of such complex molecules.

Biological Properties

Extensive studies have been conducted to evaluate the biological properties of N-(2-{4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide. One of the most notable findings is its potent antiproliferative activity against various cancer cell lines. In vitro assays have shown that this compound can effectively inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. Mechanistic studies suggest that it targets key signaling pathways involved in cell survival and proliferation.

In addition to its anticancer properties, this compound has also demonstrated anti-inflammatory effects. Preclinical studies have shown that it can reduce the production of pro-inflammatory cytokines and inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a central role in inflammation. These findings suggest potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Pharmacokinetic and Toxicological Studies

The pharmacokinetic profile of N-(2-{4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide has been investigated in several animal models. Results indicate that it exhibits good oral bioavailability and a favorable distribution profile. The compound is rapidly absorbed from the gastrointestinal tract and distributed to various tissues. Metabolism primarily occurs in the liver through cytochrome P450 enzymes, leading to the formation of inactive metabolites that are excreted via urine and feces.

Toxicological studies have shown that this compound is generally well-tolerated at therapeutic doses. However, high doses can cause mild liver toxicity, which is reversible upon discontinuation of treatment. These findings highlight the importance of dose optimization in clinical settings to ensure safety and efficacy.

Clinical Trials and Future Prospects

Several clinical trials are currently underway to evaluate the safety and efficacy of N-(2-{4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl}ethyl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide in human subjects. Early-phase trials have shown promising results in terms of safety and tolerability. Phase II trials are being conducted to assess its efficacy in specific cancer types such as lung cancer and breast cancer.

Beyond oncology, there is growing interest in exploring its potential use in other therapeutic areas such as neurodegenerative diseases and autoimmune disorders. Preclinical data suggest that it may have neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells.

In conclusion, N-(2-{4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-y l}ethyl)-1-(thiophen - 2 - yl )cyclopentane - 1 - carboxamide (CAS No. 2034529 - 71 - 8) represents a promising candidate for further development as a therapeutic agent. Its unique chemical structure and diverse biological activities make it an attractive target for drug discovery efforts. Ongoing research aims to optimize its pharmacological properties and explore its full therapeutic potential across multiple disease indications.